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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of Quizalofop-P with
other prominent acetyl-CoA carboxylase (ACCase) inhibitors. The data presented is compiled
from various scientific studies to aid researchers and professionals in assessing the
performance of these herbicides for the control of grass weeds.

Executive Summary

Quizalofop-P, an aryloxyphenoxypropionate (“fop") herbicide, demonstrates high efficacy in
controlling a range of grass weed species. Comparative studies show that its performance is
often comparable or superior to other ACCase inhibitors, including other "fop" herbicides like
fluazifop-P-butyl and haloxyfop, and cyclohexanedione ("dim") herbicides such as clethodim
and sethoxydim. Efficacy is influenced by the target weed species, their growth stage, and the
application rate. In multiple field and greenhouse experiments, Quizalofop-P has consistently
achieved significant reductions in weed density and biomass, leading to improved crop yields.

Data Presentation: Efficacy Comparison

The following tables summarize the quantitative data on the efficacy of Quizalofop-P and other
ACCase herbicides from various experimental studies.

Table 1: Efficacy of Quizalofop-P and Other ACCase Herbicides on Various Grass Weeds in
Groundnut Fields[1]
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.. Weed Dry
o Application Weed Number .
Herbicide Target Weeds . Weight
Rate (L/ha) Reduction (%) .
Reduction (%)
uizalofop-P- E. crus-galli, S.
Q P 0.500 J 72 70
ethyl (8.8% EC) glauca
uizalofop-P- E. crus-galli, S.
Q P 0.550 J 79 87
ethyl (8.8% EC) glauca
uizalofop-P- E. crus-galli, S.
Q P 0.600 g 90 96
ethyl (8.8% EC) glauca
uizalofop-P- E. crus-galli, S.
Q P 0.650 I 85 92
ethyl (8.8% EC) glauca
Haloxyfop-R-
yiop E. crus-galli, S.
methyl (10.8% 0.75 - -
glauca
EC)
Clethodim (12% . E. crus-galli, S. =70 (for E.
EC) glauca colonum)
Sethoxydim E. crus-galli, S. >70 (for E.
(12.5% EC) glauca colonum)

Fluazifop-P-butyl
(15% EC)

E. crus-galli, S.

glauca

=90 (for E. crus-

galli)

Table 2: Comparative Efficacy of Quizalofop-P and Clethodim on Volunteer Wheat[2][3]

Herbicide Application Rate (g/ha) Biomass Reduction (%)
Quizalofop-P 36 >90
Clethodim 30 63 - 98

Table 3: Efficacy of Quizalofop-ethyl and other Herbicides in Controlling Grassy Weeds in

Cotton[4]
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L Weed Control Weed Control
o Application Rate (g . . .
Herbicide iIha) Efficiency (%) at 15 Efficiency (%) at 45
a.i./ha
DAA DAA
Quizalofop-ethyl 5% 50
EC
Fenoxaprop-p-ethyl
prop-p Y 67.5
9.3% EC
Clethodim 12% EC 96
Clethodim 12% EC 120
Clethodim 12% EC 144 97.55 80.73

Experimental Protocols

The data presented in this guide is derived from studies employing standardized
methodologies for herbicide efficacy evaluation. A generalized experimental protocol is outlined
below.

Experimental Design: Field experiments were typically conducted using a randomized complete
block design (RCBD) with multiple replications (commonly three or four) for each treatment.[1]
Greenhouse studies often utilized a completely randomized design.

Herbicide Application: Herbicides were applied post-emergence to actively growing grass
weeds, generally at the 2-4 leaf stage.[5] Applications were made using calibrated backpack or
plot sprayers equipped with flat-fan nozzles to ensure uniform coverage. Adjuvants, such as
crop oil concentrate or non-ionic surfactants, were often included in the spray solution to
enhance herbicide uptake, as per manufacturer recommendations.

Efficacy Assessment: Weed control efficacy was assessed at various intervals after treatment
(e.g., 14, 21, and 28 days after application). Assessments were typically made through visual
ratings of weed injury on a scale of 0% (no control) to 100% (complete weed death).[6]
Quantitative measurements included weed density (number of plants per unit area) and weed
biomass (dry weight of above-ground plant material).[1] Crop yield was also measured at
harvest in field trials to determine the impact of weed control on productivity.[4]
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Mandatory Visualizations
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Caption: Inhibition of Acetyl-CoA Carboxylase (ACCase) by Quizalofop-P.

Generalized Experimental Workflow for Herbicide Efficacy Trials
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Caption: Generalized workflow for conducting herbicide efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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